Cas no 1805192-62-4 (2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine
• CAS No: 1805192-62-4
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4882183
• Update Time: 2025-06-07

2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-2-12-6(7(9)10)4(8)5(3)11/h2,7H,1H3
• InChI Key： ABZAFMVBHNNLEA-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine

Introduction to 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine (CAS No. 1805192-62-4)

2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine (CAS No. 1805192-62-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its difluoromethyl, fluoro, iodo, and methyl substituents, which collectively contribute to its reactivity and biological activity.

The molecular structure of 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine is of particular interest due to the presence of multiple halogen atoms and a difluoromethyl group. These functional groups play a crucial role in modulating the compound's electronic properties, making it an attractive candidate for the synthesis of bioactive molecules. The difluoromethyl group, for instance, is known to enhance metabolic stability and improve the pharmacokinetic properties of drug candidates, while the iodo substituent can serve as a handle for further functionalization through various chemical transformations.

In the realm of medicinal chemistry, 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine has been explored as a key intermediate in the synthesis of novel pharmaceuticals. Recent studies have highlighted its potential in the development of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The synthetic accessibility of 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine has also been extensively investigated. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One notable method involves the sequential introduction of the difluoromethyl and iodo groups onto a pyridine scaffold through a series of well-defined chemical transformations. This approach not only ensures high regioselectivity but also allows for the facile preparation of structurally diverse analogs, which can be screened for their biological activities.

In addition to its applications in drug discovery, 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine has found utility in other areas of chemical research. For instance, it has been used as a building block in the synthesis of advanced materials with unique optical and electronic properties. The presence of fluorinated and iodinated functionalities imparts these materials with enhanced stability and tunable performance characteristics, making them suitable for applications in optoelectronics and sensing technologies.

The environmental impact and safety profile of 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine are also important considerations. While halogenated compounds can pose environmental concerns due to their persistence and potential toxicity, recent advances in green chemistry have led to the development of more sustainable synthetic methods that minimize waste generation and reduce the use of hazardous reagents. These efforts are crucial for ensuring that the production and use of this compound align with environmental standards and regulations.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-iodo-5-methylpyridine (CAS No. 1805192-62-4) represents a valuable chemical entity with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique combination of functional groups endows it with desirable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.